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Compound of Interest

Compound Name:
2-Methylsulfanylpyrimidine-4-

carbaldehyde

Cat. No.: B041421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylsulfanylpyrimidine-4-
carbaldehyde (CAS No. 1074-68-6), a key intermediate in the synthesis of biologically active

molecules, particularly cytokine synthesis inhibitors. This document details its chemical and

physical properties, provides experimental protocols for its synthesis and derivatization, and

explores its role in modulating cellular signaling pathways.

Core Compound Data
2-Methylsulfanylpyrimidine-4-carbaldehyde is a substituted pyrimidine featuring a

methylsulfanyl group at the 2-position and a carbaldehyde (formyl) group at the 4-position. This

unique substitution pattern makes it a valuable building block in medicinal chemistry.

Physical and Chemical Properties
The following table summarizes the key quantitative data for 2-Methylsulfanylpyrimidine-4-
carbaldehyde.
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Property Value Source(s)

CAS Number 1074-68-6 [1][2]

Molecular Formula C₆H₆N₂OS [1][3][4][5][6]

Molecular Weight 154.19 g/mol [1][3][4][5][6]

Melting Point 68 °C [7][8]

Boiling Point 301.2 °C at 760 mmHg [7][9][10][11][12]

Density 1.29 g/cm³ [9][11]

Flash Point 136 °C [9][10][11]

Refractive Index 1.583 [9][10]

Appearance White to Brown powder/crystal [13]

Purity >96.0% (GC) [13][14]

Storage 2-8°C, under inert gas [4][15]

Spectroscopic Data
While specific spectra are not provided in the search results, the IUPAC name, 2-

(methylsulfanyl)pyrimidine-4-carbaldehyde, and its structure can be used to predict

characteristic spectroscopic features.

¹H NMR: Protons on the pyrimidine ring, the aldehyde proton, and the methyl protons of the

methylsulfanyl group would be expected to show distinct chemical shifts.

¹³C NMR: Signals corresponding to the carbons of the pyrimidine ring, the carbonyl carbon of

the aldehyde, and the methyl carbon would be present.

IR Spectroscopy: A strong absorption band characteristic of the C=O stretching vibration of

the aldehyde would be a key feature.

Mass Spectrometry: The molecular ion peak would be expected at an m/z corresponding to

the molecular weight (154.19).
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Safety Information
Based on available data, 2-Methylsulfanylpyrimidine-4-carbaldehyde is classified with the

GHS07 pictogram for being harmful.[7]

Hazard Statements Precautionary Statements

H302: Harmful if swallowed
P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

H315: Causes skin irritation P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation
P270: Do not eat, drink or smoke when using

this product.

H335: May cause respiratory irritation
P271: Use only outdoors or in a well-ventilated

area.

P280: Wear protective gloves/ eye protection/

face protection.

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Applications in Drug Discovery and Development
2-Methylsulfanylpyrimidine-4-carbaldehyde is a versatile intermediate primarily utilized in

the synthesis of cytokine synthesis inhibitors.[4][16] Cytokines are key signaling molecules in

the immune system, and their overproduction can lead to inflammatory diseases.[3][7]
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Pyrimidine derivatives, in general, have shown a wide range of biological activities, including

anticancer, antimicrobial, anti-inflammatory, and antiviral properties.

The aldehyde functional group of this compound provides a reactive site for various chemical

transformations, such as condensation reactions, to build more complex molecular

architectures.[3] This makes it a valuable starting material for creating libraries of compounds

for drug screening.

Experimental Protocols
Detailed experimental procedures are crucial for the successful synthesis and application of 2-
Methylsulfanylpyrimidine-4-carbaldehyde.

Synthesis of 2-Methylsulfanylpyrimidine-4-carbaldehyde
A common method for the synthesis of 2-Methylsulfanylpyrimidine-4-carbaldehyde involves

the hydrolysis of its acetal precursor, 4-(dimethoxymethyl)-2-(methylthio)pyrimidine.

Reaction Scheme:

4-(dimethoxymethyl)-2-(methylthio)pyrimidine 2-Methylsulfanylpyrimidine-4-carbaldehyde

1.2N HCl, 60°C, 3h
Then NaHCO3

2-Methylsulfanylpyrimidine-4-carbaldehyde 2-Thiomethylpyrimidine-4-carboxylic acidOxidizing Agent (e.g., KMnO4, CrO3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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